Cas no 568555-60-2 (Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl-)

• Product Name: Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl-
• CAS No: 568555-60-2
• MF: C₂₁H₂₂N₂OS
• MW: 350.477183818817
• CID: 5227371
• Update Time: 2025-06-08

Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl-
• 2-Amino-5-[2-(4-ethoxyphenyl)ethenyl]-7,7-dimethyl-6,7-dihydro-1-benzothiophene-3-carbonitrile

• Inchi： 1S/C21H22N2OS/c1-4-24-16-9-7-14(8-10-16)5-6-15-11-17-18(13-22)20(23)25-19(17)21(2,3)12-15/h5-11H,4,12,23H2,1-3H3
• InChI Key： HOULKZBIBGUWGG-UHFFFAOYSA-N
• SMILES： C12C(C)(C)CC(C=CC3=CC=C(OCC)C=C3)=CC=1C(C#N)=C(N)S2

Additional information on Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl-

Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- (CAS No. 568555-60-2): A Comprehensive Overview

Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- (CAS No. 568555-60-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzo[b]thiophenes and features a unique structural arrangement that includes an amino group, a cyano group, and a substituted ethenyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- is characterized by its benzo[b]thiophene core, which is a six-membered benzene ring fused with a five-membered thiophene ring. The presence of the cyano group at the 3-position of the thiophene ring and the amino group at the 2-position adds to its reactivity and functional diversity. Additionally, the substituted ethenyl moiety at the 5-position introduces further complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential of Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- have also been studied to assess its suitability for clinical development. Initial findings indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preliminary studies suggest that Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- exhibits low toxicity at therapeutic doses. However, more comprehensive toxicological evaluations are needed to fully understand its safety profile before advancing to human trials.

The synthesis of Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the benzo[b]thiophene core through cyclization reactions and the subsequent introduction of functional groups via substitution reactions. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound.

In conclusion, Benzo[b]thiophene-3-carbonitrile, 2-amino-5-[2-(4-ethoxyphenyl)ethenyl]-6,7-dihydro-7,7-dimethyl- (CAS No. 568555-60-2) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.